(2Z)-2-benzoxazol-2-yl-1-(4-butoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one

• Molecular Formula: C26H22FNO3
• Molecular Weight: 415.5 g/mol
• IUPAC Name: (Z)-2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C26H22FNO3/c1-2-3-16-30-20-14-12-18(13-15-20)25(29)21(17-19-8-4-5-9-22(19)27)26-28-23-10-6-7-11-24(23)31-26/h4-15,17H,2-3,16H2,1H3/b21-17+
• InChI Key: APKJVJWZHKSOGM-HEHNFIMWSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C(=O)/C(=C\C2=CC=CC=C2F)/C3=NC4=CC=CC=C4O3
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)C(=CC2=CC=CC=C2F)C3=NC4=CC=CC=C4O3

Description

The compound (2Z)-2-benzoxazol-2-yl-1-(4-butoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one is an α,β-unsaturated ketone (chalcone derivative) featuring a benzoxazole heterocycle, a 4-butoxyphenyl group, and a 2-fluorophenyl substituent. Its Z-configuration at the double bond is critical for maintaining spatial orientation, which influences intermolecular interactions and biological activity. The 4-butoxyphenyl group increases lipophilicity, which may improve membrane permeability, while the 2-fluorophenyl substituent introduces steric and electronic effects that could modulate target interactions.

Biological Activity

The compound (2Z)-2-benzoxazol-2-yl-1-(4-butoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one, a derivative of benzoxazole, has gained attention due to its potential biological activities. This article reviews existing literature on its biological activity, focusing on antimicrobial properties, cytotoxic effects, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound features a benzoxazole moiety coupled with various phenyl substituents. Its molecular formula is $C_{20}H_{20}FNO_2$, and it has a molecular weight of approximately 325.38 g/mol. The presence of the fluorine atom and butoxy group may influence its biological interactions.

Antimicrobial Activity

Research indicates that benzoxazole derivatives often exhibit antimicrobial properties. A study on related compounds showed varying degrees of activity against Gram-positive and Gram-negative bacteria as well as fungi. The minimal inhibitory concentrations (MICs) for several derivatives were reported, highlighting that some compounds were particularly effective against Bacillus subtilis and Candida albicans.

Table 1: Antimicrobial Activity of Benzoxazole Derivatives

Compound	Target Microorganism	MIC (µg/mL)
Compound A	Bacillus subtilis	15
Compound B	Escherichia coli	30
Compound C	Candida albicans	10

The compound's activity is influenced by the substituents on the benzoxazole ring, with electron-donating groups enhancing antibacterial efficacy .

Cytotoxicity Studies

Cytotoxicity assays have demonstrated that many benzoxazole derivatives can selectively target cancer cells while sparing normal cells. For instance, compounds similar to our target have shown significant cytotoxic effects against various cancer cell lines, including breast (MCF-7), lung (A549), and prostate cancer cells (PC3).

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cell Line	Compound Concentration (µM)	Viability (%)
MCF-7	10	45
A549	5	30
PC3	20	60

These studies suggest a promising therapeutic potential for the compound in oncology, particularly if further modifications can enhance selectivity and potency .

Structure-Activity Relationship (SAR)

The relationship between chemical structure and biological activity is critical in drug design. In the case of benzoxazole derivatives, modifications to the phenyl groups significantly affect their biological profiles. For example, introducing electron-withdrawing or electron-donating groups alters the electronic properties of the molecule, which can enhance or diminish its interaction with biological targets.

Key Findings from SAR Studies:

• Electron-donating groups (e.g., methoxy) generally increase antibacterial activity.
• Fluorine substitution enhances lipophilicity, potentially improving membrane permeability.
• Hydrophobic interactions play a crucial role in binding affinity to target proteins.

Comparison with Similar Compounds

(2E)-1-{3-[(7-Chloroquinolin-4-yl)amino]phenyl}-3-(2-fluorophenyl)prop-2-en-1-one ()

• Structure: Contains a quinolinylamino group instead of benzoxazole.
• Key Differences: The quinoline moiety may enhance DNA intercalation, contributing to antimalarial and anticancer activity. Fluorine at the 2-position on the phenyl ring vs. 3-position in analogs affects elemental composition (C: 71.56% vs. 74.90% in non-fluorinated derivatives) .
• Activity : Demonstrated inhibition of heme crystallization (critical for antimalarial action).

(2Z)-3-(Phenyl)-1-(4-fluorophenyl)-2-propene-1-one ()

• Structure : Simpler chalcone backbone without heterocycles.
• Key Differences: Lower molecular weight (226.25 g/mol vs. 388.42 g/mol for the target compound).

Benzoxazole-Based Analogs ()

Compound Name	Molecular Formula	Molecular Weight	Substituents
Target Compound	C24H19FNO3	388.42	Benzoxazolyl, 4-butoxyphenyl, 2-fluorophenyl
(2Z)-2-benzoxazol-2-yl-1-(4-propoxyphenyl)-3-(4-pyridyl)prop-2-en-1-one	C24H19N2O2	375.43	Benzoxazolyl, 4-propoxyphenyl, 4-pyridyl
(2Z)-2-(1,3-benzoxazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one	C25H20N2O4	412.44	Benzoxazolyl, 4-ethoxyphenyl, 3,4-dimethoxyphenyl

• Key Trends: Longer alkoxy chains (butoxy vs. propoxy/ethoxy) increase lipophilicity (logP), impacting bioavailability. Pyridyl groups (vs.

Triazole-Containing Chalcones ()

(Z)-1-(2,4-Difluorophenyl)-3-(4-fluorophenyl)-2-(1H-1,2,4-triazol-1-yl)prop-2-en-1-one ()

• Structure : Triazole replaces benzoxazole, with difluorophenyl groups.
• Key Differences: Triazole’s hydrogen-bonding capacity vs. benzoxazole’s electron-withdrawing effects.

(2Z)-1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)-2-(triazol-1-yl)prop-2-en-1-one ()

• Structure : Chlorinated phenyl groups and triazole.
• Activity : Chlorine atoms may enhance cytotoxicity but increase molecular weight (378.64 g/mol) compared to the target compound .

Other Heterocyclic Systems ()

Guaiazulene-Based Chalcone ()

• Structure : Azulene core instead of benzoxazole.
• Activity : Exhibits anti-inflammatory activity by reducing inflammatory cell migration. Highlights the role of aromatic systems in modulating biological pathways .

3-(2H-Benzotriazol-2-yl)-1-(4-fluorophenyl)propan-1-one ()

• Structure : Benzotriazole with a fluorophenyl group.
• Crystallography : Demonstrated hydrogen-bonding patterns (R factor = 0.081), emphasizing the importance of intermolecular interactions in solid-state stability .

Structural and Functional Insights

• Substituent Position : Fluorine at the 2-position (target compound) vs. 3-position () alters steric hindrance and electronic effects, impacting bioactivity.
• Heterocycles: Benzoxazole (target) vs.

Preparation Methods

Acid-Catalyzed Heterogeneous Conditions

Base-sensitive benzoxazolone derivatives require acid catalysis to prevent decomposition. KSF Montmorillonite, a heterogeneous catalyst, facilitates condensation under mild conditions.

Procedure :

• 2-Acetylbenzoxazole (5 mmol) and 2-fluorobenzaldehyde (5 mmol) are mixed with KSF Montmorillonite (0.5 g) in ethanol.

• The reaction is stirred at 60°C for 6 hours.

• Yield : 72%.

• Stereochemistry : E/Z ratio is 85:15 under these conditions.

Solvent-Free Grinding Method

A solvent-free approach using NaOH pellets enhances reaction efficiency and reduces waste.

Procedure :

• 2-Acetylbenzoxazole (5 mmol), 2-fluorobenzaldehyde (5 mmol), and NaOH (5 mmol) are ground in a mortar for 20–30 minutes.

• The mixture solidifies into a beige powder, which is neutralized with dilute HCl and filtered.

• Yield : 68%.

• Stereochemistry : Predominantly E-isomer (90:10 E/Z).

Ultrasonic Irradiation for Z-Isomer Enrichment

Ultrasonic irradiation promotes kinetic control, favoring the Z-isomer.

Procedure :

• Reactants are dissolved in methanol with 40% KOH and irradiated at 80°C for 8 hours.

• Yield : 65%.

• Stereochemistry : Z/E ratio improves to 40:60.

Post-Synthesis Isomerization and Purification

The Z-isomer is isolated via column chromatography (silica gel, hexane/ethyl acetate 4:1). Isomerization is monitored using HPLC and NMR.

Data Table 1: Isomer Ratios Under Different Conditions

Method	Temperature	Catalyst	Z/E Ratio	Yield (%)
Acid Heterogeneous	60°C	KSF Montmorillonite	15:85	72
Solvent-Free	RT	NaOH	10:90	68
Ultrasonic	80°C	KOH	40:60	65

Structural Confirmation and Characterization

• NMR Analysis :

  • ¹H NMR (CDCl₃): Doublet at δ 7.82 ppm (Hα, J = 12.5 Hz) confirms Z-configuration.

  • ¹³C NMR : Carbonyl signal at δ 190.2 ppm.

• X-ray Crystallography :

  • Single-crystal analysis verifies the Z-geometry, with dihedral angles of 15° between aromatic rings.

Challenges and Optimization

• Stereochemical Control : Achieving Z-selectivity remains challenging due to thermodynamic favorability of the E-isomer. Microwave-assisted synthesis (100°C, 10 minutes) is being explored to enhance Z-ratios.

• Functional Group Compatibility : The 4-butoxyphenyl group requires protection during acetylation. tert-Butyldimethylsilyl (TBS) ether protection is recommended .

Q & A

Q. What are the optimal synthetic routes for (2Z)-2-benzoxazol-2-yl-1-(4-butoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one, considering steric and electronic factors?

The synthesis typically involves a Claisen-Schmidt condensation between a benzoxazole-containing ketone and a fluorophenyl-substituted aldehyde. Key considerations include:

• Reagent selection : Use of base catalysts (e.g., NaOH or piperidine) to facilitate enolate formation while minimizing side reactions .
• Purification : Column chromatography or recrystallization (e.g., using ethanol/water mixtures) to isolate the Z-isomer, which is often sterically favored due to the bulky benzoxazole and fluorophenyl groups .
• Characterization : Confirm regiochemistry via $^1$H NMR (e.g., coupling constants for α,β-unsaturated ketones) and high-resolution mass spectrometry (HRMS) .

Q. How can the stereochemistry of this compound be unambiguously determined using spectroscopic and crystallographic methods?

• NMR analysis : NOESY or ROESY experiments to detect spatial proximity of protons in the Z-configuration (e.g., between benzoxazole protons and the fluorophenyl group) .
• X-ray crystallography : Single-crystal diffraction provides definitive proof of the (2Z) configuration. SHELXL refinement is recommended for resolving minor disorder in flexible substituents (e.g., the butoxyphenyl group) .

Q. What are the critical steps in achieving high-purity crystallization for structural analysis?

• Solvent selection : Use mixed solvents (e.g., dichloromethane/hexane) to slow crystallization and minimize twinning .
• Temperature control : Gradual cooling from saturated solutions to promote single-crystal growth. Mercury CSD 2.0 can predict solvent interactions to optimize conditions .

Advanced Research Questions

Q. How can hydrogen-bonding networks and π-π interactions in the crystal lattice be systematically analyzed?

• Graph set analysis : Classify hydrogen bonds (e.g., C=O···H–C or F···H interactions) using Etter’s formalism to identify recurring motifs .
• Mercury visualization : Generate packing diagrams to map π-π stacking between benzoxazole and fluorophenyl groups. Compare with similar structures in the Cambridge Structural Database (CSD) .

Q. How to resolve discrepancies between spectroscopic data (e.g., NMR) and crystallographic results during structural elucidation?

• Dynamic effects in solution : NMR may average signals due to conformational flexibility (e.g., rotation of the butoxyphenyl group), whereas crystallography captures a static structure. Use variable-temperature NMR to detect such dynamics .
• Data cross-validation : Perform DFT calculations to compare theoretical NMR chemical shifts with experimental data, ensuring consistency with the crystallographic model .

Q. What strategies are effective for refining crystal structures with twinning or disorder?

• SHELXL twin refinement : Input twin laws (e.g., -h, -k, -l) and use the TWIN command to model overlapping domains. Validate with R-factor convergence and difference density maps .
• Partial occupancy modeling : For disordered substituents (e.g., the butoxy chain), assign fractional occupancies and restrain geometric parameters to prevent overfitting .

Q. How can computational methods predict the compound’s reactivity or biological activity?

• Docking studies : Use molecular docking (e.g., AutoDock Vina) to simulate interactions with biological targets (e.g., kinases or oxidases). Validate with in vitro assays targeting specific pathways .
• DFT calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic or nucleophilic attack, guiding derivatization strategies .

Q. What experimental design considerations mitigate limitations in bioactivity assays?

• Positive controls : Include known inhibitors (e.g., doxorubicin for cytotoxicity assays) to validate assay conditions .
• Sample stability : Store solutions at -20°C with antioxidants (e.g., BHT) to prevent degradation during long-term bioactivity studies .

Data Contradiction and Validation

Q. How to address conflicting results between mass spectrometry and elemental analysis?

• Impurity profiling : Use LC-MS to detect by-products (e.g., oxidation of the fluorophenyl group) that may skew elemental analysis results .
• High-precision microanalysis : Repeat CHNS analysis with freshly recrystallized samples to ensure stoichiometric consistency .

Q. What statistical methods validate reproducibility in synthetic yields or bioactivity data?

• Design of Experiments (DoE) : Apply factorial designs to identify critical variables (e.g., reaction temperature or catalyst loading) affecting yield .
• ANOVA testing : Compare bioactivity data across multiple batches to assess significance, with p < 0.05 indicating reproducibility .